Cas no 941884-51-1 (2-4-(ethanesulfonyl)phenyl-N-4-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3-thiazol-2-ylacetamide)

• Product Name: 2-4-(ethanesulfonyl)phenyl-N-4-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3-thiazol-2-ylacetamide
• CAS No: 941884-51-1
• MF: C₂₃H₂₄N₂O₃S₂
• MW: 440.578263282776
• CID: 5498983
• PubChem ID: 18587057
• Update Time: 2025-05-20

2-4-(ethanesulfonyl)phenyl-N-4-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3-thiazol-2-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-[4-(ethanesulfonyl)phenyl]-N-[4-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3-thiazol-2-yl]acetamide
• 941884-51-1
• 2-(4-ethylsulfonylphenyl)-N-[4-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3-thiazol-2-yl]acetamide
• AKOS024471118
• 2-(4-(ethylsulfonyl)phenyl)-N-(4-(5,6,7,8-tetrahydronaphthalen-2-yl)thiazol-2-yl)acetamide
• F2829-0669
• 2-4-(ethanesulfonyl)phenyl-N-4-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3-thiazol-2-ylacetamide

• Inchi： 1S/C23H24N2O3S2/c1-2-30(27,28)20-11-7-16(8-12-20)13-22(26)25-23-24-21(15-29-23)19-10-9-17-5-3-4-6-18(17)14-19/h7-12,14-15H,2-6,13H2,1H3,(H,24,25,26)
• InChI Key： CRTIUEDLASQAOK-UHFFFAOYSA-N
• SMILES： S(CC)(C1C=CC(=CC=1)CC(NC1=NC(=CS1)C1C=CC2=C(C=1)CCCC2)=O)(=O)=O

Computed Properties

• Exact Mass: 440.12283498g/mol
• Monoisotopic Mass: 440.12283498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 685
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 113Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins

Additional information on 2-4-(ethanesulfonyl)phenyl-N-4-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3-thiazol-2-ylacetamide

Compound CAS No. 941884-51-1: 2-[4-(ethanesulfonyl)phenyl]-N-[4-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3-thiazol-2-yl]acetamide

The compound with CAS No. 941884-51-1, known as 2-[4-(ethanesulfonyl)phenyl]-N-[4-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3-thiazol-2-yl]acetamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its complex structure, which includes a thiazole ring, a tetrahydronaphthalene moiety, and an ethanesulfonyl group. These structural elements contribute to its unique chemical properties and potential applications.

Recent studies have highlighted the importance of thiazole derivatives in drug discovery. The thiazole ring in this compound is known to exhibit significant biological activity, particularly in anti-inflammatory and antitumor applications. Researchers have found that the presence of the tetrahydronaphthalene group enhances the molecule's lipophilicity, making it more suitable for crossing biological membranes and interacting with target proteins. This dual functionality makes the compound a promising candidate for developing novel therapeutic agents.

The ethanesulfonyl group attached to the phenyl ring plays a crucial role in modulating the compound's reactivity and stability. Recent advancements in synthetic chemistry have enabled the precise control of sulfonamide formation, ensuring high purity and consistency in the final product. This has been particularly beneficial for large-scale production in pharmaceutical settings.

From a structural standpoint, the compound's 1,3-thiazol-2-yl group is a key feature that influences its electronic properties. Computational studies using density functional theory (DFT) have revealed that this group facilitates efficient electron delocalization, which is essential for stabilizing reactive intermediates during biochemical interactions. This insight has been instrumental in optimizing synthesis pathways and improving yields.

In terms of applications, this compound has shown potential in several areas. In medicinal chemistry, it has been evaluated for its ability to inhibit key enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. Preliminary results indicate that it exhibits moderate potency against these targets while maintaining acceptable pharmacokinetic profiles.

Additionally, the compound has been explored for its role in materials science. Its unique combination of aromaticity and sulfur-based functionality makes it an attractive candidate for designing advanced polymers and coatings with enhanced thermal stability and mechanical strength. Researchers are currently investigating its potential as a building block for next-generation materials.

From a toxicological perspective, recent studies have focused on assessing the safety profile of this compound. Acute toxicity tests in rodent models suggest that it has a relatively low toxicity profile when administered at therapeutic doses. However, further long-term studies are required to fully understand its safety implications.

In conclusion, CAS No. 941884-51-1 represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its intricate structure and functional groups provide a foundation for innovative research and development efforts. As advancements in synthetic methods and computational modeling continue to evolve, this compound is poised to play an increasingly important role in both academic and industrial settings.